Cas no 646515-01-7 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-)
![1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- structure](https://www.kuujia.com/scimg/cas/646515-01-7x300.png)
646515-01-7 structure
Product Name:1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
CAS No:646515-01-7
Molecular Formula:C19H19NO4S
Molecular Weight:357.42346
CID:420077
PubChem ID:11725875
1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Properties
Names and Identifiers
-
- 1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-
- 2-[2,5-dimethyl-3-(2-methylphenyl)sulfonylindol-1-yl]acetic acid
- SCHEMBL1386079
- 646515-01-7
- DTXSID90471184
-
- InChIKey: SYCOQCPQOMIAGW-UHFFFAOYSA-N
- Inchi: InChI=1S/C19H19NO4S/c1-12-8-9-16-15(10-12)19(14(3)20(16)11-18(21)22)25(23,24)17-7-5-4-6-13(17)2/h4-10H,11H2,1-3H3,(H,21,22)
- SMILES: CC1=CC2=C(C=C1)N(C(=C2S(=O)(=O)C3=CC=CC=C3C)C)CC(=O)O
Computed Properties
- Exact Mass: 357.10357
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Monoisotopic Mass: 357.10347926g/mol
- Heavy Atom Count: 25
- Complexity: 599
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 84.8Ų
Experimental Properties
- PSA: 76.37
1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]- Related Literature
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Guanjia Zhao,Martin Pumera RSC Adv., 2013,3, 3963-3966
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Odair Bim Júnior,Ana Bedran-Russo,Jader B. S. Flor,Ana F. S. Borges,Valdecir F. Ximenes,Regina C. G. Frem,Paulo N. Lisboa-Filho New J. Chem., 2019,43, 1017-1024
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Zhiqiang Zhu,Hanyang Huang,Ting Si Soft Matter, 2019,15, 4782-4786
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Santhanam Sekar,N. Chandrasekaran,Amitava Mukherjee,Thotapalli P. Sastry J. Mater. Chem. B, 2015,3, 3032-3043
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Quan-Quan Li,Yi-Fan Kang,Chun-Yan Ren,Guo-Ping Yang,Qing Liu, Ping Liu,Yao-Yu Wang CrystEngComm, 2015,17, 775-786
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Daniele Mazzarella,Tommaso Bortolato,Giorgio Pelosi,Luca Dell'Amico Chem. Sci., 2024,15, 271-277
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Fiorella L. Callari,Salvatore Sortino Chem. Commun., 2008, 6179-6181
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Caitlin M. Crawford,Brenden R. Ortiz,Prashun Gorai,Vladan Stevanovic,Eric S. Toberer J. Mater. Chem. A, 2018,6, 24175-24185
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10. Direct measurement of the tryptophan-mediated photocleavage kinetics of a protein disulfide bond†Rachel M. Abaskharon Phys. Chem. Chem. Phys., 2016,18, 9602-9607
646515-01-7 (1H-Indole-1-acetic acid, 2,5-dimethyl-3-[(2-methylphenyl)sulfonyl]-) Related Products
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